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Compound of Interest

Compound Name:

Sodium 4-[3-(4-iodophenyl)-2-(2,4-

dinitrophenyl)-2H-5-tetrazolio]-1,3-

benzene disulfonate

Cat. No.: B060374 Get Quote

Application Note

The WST-1 (Water Soluble Tetrazolium Salt-1) assay is a robust and sensitive colorimetric

method used to quantify cell proliferation, viability, and cytotoxicity. This application note

provides a comprehensive protocol for utilizing the WST-1 assay with adherent cell cultures,

tailored for researchers in drug development and life sciences.

Principle of the WST-1 Assay
The core of the WST-1 assay lies in the metabolic activity of viable cells. Mitochondrial

dehydrogenases, present in metabolically active cells, cleave the stable tetrazolium salt WST-1

to a soluble formazan dye.[1][2][3] The amount of formazan produced is directly proportional to

the number of living cells in the culture.[2][3] This formazan dye is soluble in the cell culture

medium and can be quantified by measuring the absorbance at a specific wavelength, typically

between 420 and 480 nm.[2][3]

Advantages of the WST-1 Assay
High Sensitivity: The WST-1 assay is often more sensitive than other tetrazolium-based

assays like MTT, XTT, and MTS.[2]
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Simplified Workflow: It is a one-step procedure where the reagent is added directly to the cell

culture, eliminating the need for washing, harvesting, or solubilization steps.[2]

Non-Radioactive: This assay provides a safe alternative to radioactive proliferation assays.

[3][4]

High-Throughput Screening: The simple protocol makes it well-suited for high-throughput

screening of various compounds.[2]

Key Applications
Measurement of cell proliferation in response to growth factors, cytokines, and nutrients.[1]

[3]

Analysis of cytotoxic and cytostatic effects of anti-cancer drugs and other pharmaceutical

compounds.[1][3]

Assessment of growth inhibitory antibodies and other physiological mediators.[1][3]

Data Presentation
For consistent and comparable results, the following experimental parameters are

recommended:

Parameter Recommended Value

Wavelength for Absorbance Measurement
420 - 480 nm (Maximum absorbance around

440 nm)[2][3]

Reference Wavelength (Optional) > 600 nm[3]

Incubation Time with WST-1 Reagent
0.5 - 4 hours (cell type and density dependent)

[2][3]

WST-1 Reagent to Culture Medium Ratio
1:10 (e.g., 10 µL WST-1 reagent for 100 µL of

medium)[3][5]

Experimental Workflow Diagram
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WST-1 Assay Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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